Cas no 2365-80-2 (2-amino-5,5,5-trifluoropentanoic acid)

• Product Name: 2-amino-5,5,5-trifluoropentanoic acid
• CAS No: 2365-80-2
• MF: C₅H₈F₃NO₂
• MW: 171.117732048035
• MDL: MFCD00190648
• CID: 290695
• PubChem ID: 253377
• Update Time: 2025-10-28

2-amino-5,5,5-trifluoropentanoic acid Chemical and Physical Properties

Names and Identifiers

• Norvaline, 5,5,5-trifluoro-
• (2S)-2-amino-5,5,5-trifluoropentanoic acid
• 2-amino-5,5,5-trifluoropentanoic acid,Ca
• (DL)-2-amino-5,5,5-trifluoropentanoic acid
• 2-amino-5,5,5-trifluoropentanoic acid
• 2-amino-5,5,5-trifluoro-valeric acid
• 2-Amino-5,5,5-trifluor-valeriansaeure
• 4,4,4-Trifluorlaevulinsaeure
• 5,5,5-Trifluor-4-oxo-pentansaeure
• 5,5,5-Trifluor-laevulinsaeure
• 5,5,5-trifluoro-4-oxo-pentanoic acid
• 5,5,5-trifluorolevulinic acid
• AG-G-63548
• CTK5C8055
• FT-06027
• KB-41205
• Pentanoic acid,5,5,5-trifluoro-4-oxo-
• trifluoronorvaline
• SCHEMBL310317
• 23809-57-6
• 2-Amino-5,5,5-trifluoropentanoic acid, 2-Amino-5,5,5-trifluorovaleric acid
• A878174
• NSC76293
• NS00016272
• A816898
• 27322-15-2
• DTXSID90950040
• 2-amino-5,5,5-trifluoropentanoicacid
• HY-W073738
• 2365-80-2
• AKOS005063402
• NSC-76293
• FT-0619761
• D76725
• F8889-7286
• KTZZIDWVKLDWBF-UHFFFAOYSA-N
• CS-0107298
• 5,5,5-trifluoronorvaline
• 2-Amino-5,5,5-trifluoro-pentanoic acid
• MFCD00190648
• 5,5,5-Trifluoro-DL-norvaline
• 2-amino-5, 5, 5-trifluoropentanoic acid
• HMS1661P02
• EN300-128643
• STL557716
• DA-66191
• BBL103906

• MDL： MFCD00190648
• Inchi： 1S/C5H8F3NO2/c6-5(7,8)2-1-3(9)4(10)11/h3H,1-2,9H2,(H,10,11)
• InChI Key： KTZZIDWVKLDWBF-UHFFFAOYSA-N
• SMILES： FC(CCC(C(=O)O)N)(F)F

Computed Properties

• Exact Mass: 171.05074
• Monoisotopic Mass: 171.05071298g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 145
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.5
• Topological Polar Surface Area: 63.3Ų

Experimental Properties

• PSA: 63.32
• LogP: 1.44110

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 2-amino-5,5,5-trifluoropentanoic acid

Norvaline, 5,5,5-Trifluoro (CAS No. 2365-80-2): A Comprehensive Overview

The compound Norvaline, 5,5,5-Trifluoro (CAS No. 2365-80-2) is a highly specialized chemical entity that has garnered significant attention in the fields of organic chemistry and materials science. This compound is characterized by its unique structure, which includes a norvaline backbone substituted with three fluorine atoms at the 5-position. The presence of multiple fluorine atoms introduces distinct electronic and steric properties, making it a valuable compound for various applications.

Recent studies have highlighted the potential of Norvaline, 5,5,5-Trifluoro in the development of advanced materials. Researchers have explored its use as a building block for creating fluorinated polymers with enhanced thermal stability and mechanical properties. These polymers have shown promise in high-performance applications such as aerospace components and electronic devices. The fluorination at the 5-position plays a critical role in these properties by creating a rigid and electron-withdrawing environment.

In addition to its material science applications, Norvaline, 5,5,5-Trifluoro has also been investigated for its potential in medicinal chemistry. The compound's structure has been modified to create derivatives that exhibit bioactivity against various disease targets. For instance, recent research has demonstrated that certain analogs of this compound can inhibit enzymes involved in cancer progression. The trifluoromethyl group at the 5-position is believed to contribute to the compound's pharmacokinetic profile by improving its bioavailability and stability in vivo.

The synthesis of Norvaline, 5,5,5-Trifluoro involves a multi-step process that typically begins with the preparation of norvaline via amino acid derivatization. The fluorination step is achieved through electrophilic substitution or other fluorination techniques that are optimized for high yield and selectivity. Recent advancements in catalytic methods have further improved the efficiency of this synthesis pathway, making it more accessible for large-scale production.

From an environmental perspective, the stability and biodegradation of Norvaline, 5,5,5-Trifluoro have been studied to assess its potential impact on ecosystems. Initial findings suggest that the compound exhibits moderate persistence in aquatic environments due to its fluorinated structure. However, further research is needed to fully understand its environmental fate and develop strategies for safe disposal.

In conclusion, Norvaline, 5,5,5-Trifluoro (CAS No. 2365-80-2) stands out as a versatile compound with diverse applications across multiple disciplines. Its unique chemical properties make it an attractive candidate for innovation in materials science and medicinal chemistry. As research continues to uncover new uses and improve synthetic methods for this compound, its role in advancing technology and medicine is expected to grow significantly.